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This technical guide provides a comprehensive overview of the known physical and chemical

properties of Maesol, a dimeric phenol isolated from the seeds of Maesa montana and Maesa

indica.[1][2][3] Due to the limited publicly available data, this guide also includes generalized

experimental protocols for the determination of key properties for phenolic compounds, which

can be adapted for Maesol.

Core Physical and Chemical Properties
Maesol is a novel dimeric phenol.[1][2][3] While some of its fundamental properties have been

identified, a complete physicochemical profile is not available in the current scientific literature.

The known quantitative and qualitative data are summarized below.

Table 1: Summary of Known Physical and Chemical Properties of Maesol
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Property Value/Description Source

Chemical Formula C₂₈H₄₂O₄ [3]

Molecular Weight 442.64 g/mol [3]

Exact Mass 442.3083 [3]

Appearance Solid powder [3]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO).[3] Data on solubility

in other common solvents

(e.g., water, ethanol, methanol)

is not available.

[3]

Melting Point
Not reported in available

literature.

Boiling Point
Not reported in available

literature.

pKa

Not reported in available

literature. As a phenolic

compound, Maesol is expected

to be weakly acidic.

Stability

Stable for several weeks at

ambient temperature during

shipping. Recommended long-

term storage is at -20°C.[3]

[3]

Experimental Protocols
Detailed experimental protocols specific to Maesol are limited. The following sections describe

the methodology for the isolation and characterization of Maesol as inferred from the primary

literature, along with a general protocol for solubility determination.

The initial isolation and characterization of Maesol were reported by Wall et al. (1988) from the

seeds of Maesa montana and Maesa indica.[1] The general steps involved are:
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Extraction: The seeds of the plant material are first dried and ground into a fine powder. This

is followed by extraction with an organic solvent, typically methanol or a chloroform/methanol

mixture, to obtain a crude extract.

Fractionation: The crude extract is then subjected to liquid-liquid partitioning using a series of

solvents with increasing polarity (e.g., hexane, ethyl acetate, butanol) to separate the

components based on their solubility.

Chromatographic Purification: The fraction containing Maesol is further purified using column

chromatography, with silica gel as the stationary phase and a gradient of non-polar to polar

solvents (e.g., a hexane-ethyl acetate gradient) as the mobile phase.

Final Purification: High-performance liquid chromatography (HPLC) can be employed for the

final purification of the compound to achieve high purity.

Structure Elucidation: The chemical structure of the purified Maesol is determined using a

combination of spectroscopic methods, including:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to elucidate the

carbon-hydrogen framework.

Infrared (IR) Spectroscopy: To identify functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To analyze the electronic transitions within the

molecule.

A standard shake-flask method can be used to determine the solubility of Maesol in various

solvents.

Preparation: Add an excess amount of Maesol powder to a known volume of the desired

solvent (e.g., water, ethanol, phosphate-buffered saline) in a sealed vial.

Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a set period

(e.g., 24-48 hours) to ensure equilibrium is reached.
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Separation: Centrifuge the samples to pellet the undissolved solid.

Quantification: Carefully remove an aliquot of the supernatant and dilute it appropriately. The

concentration of dissolved Maesol is then quantified using a suitable analytical method, such

as HPLC with UV detection.

Signaling Pathways
Currently, there is no published research on the signaling pathways modulated by Maesol. The

initial study by Wall et al. (1988) found Maesol to be inactive in their antimutagenic assay,

which may have limited further investigation into its biological activities.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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